Cas no 852228-09-2 (Ethyl 1-methyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylate)

• Product Name: Ethyl 1-methyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylate
• CAS No: 852228-09-2
• MF: C₈H₉F₃N₂O₂
• MW: 222.164472341537
• MDL: MFCD18262320
• CID: 1069294
• PubChem ID: 50896718
• Update Time: 2025-04-20

Ethyl 1-methyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-methyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylate
• CJB22809
• KKZBEVWDQREDBA-UHFFFAOYSA-N
• AS-1022
• ethyl 1-methyl-5-(trifluoromethyl)pyrazole-3-carboxylate
• Ethyl1-methyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylate
• EN300-232535
• 852228-09-2
• AKOS005169460
• DTXSID501186733
• SCHEMBL16863576
• MFCD18262320
• CS-0299008
• STL583951

• MDL： MFCD18262320
• Inchi： 1S/C8H9F3N2O2/c1-3-15-7(14)5-4-6(8(9,10)11)13(2)12-5/h4H,3H2,1-2H3
• InChI Key： KKZBEVWDQREDBA-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)OCC)=NN1C)(F)F

Computed Properties

• Exact Mass: 222.06161202g/mol
• Monoisotopic Mass: 222.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives